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Compound Name: Fmoc-Val-Ala-OH

Cat. No.: B2816064 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-L-valyl-L-alanine, commonly known as Fmoc-Val-Ala-
OH, is a pivotal dipeptide derivative widely utilized in synthetic organic chemistry. Its primary

applications lie in Solid-Phase Peptide Synthesis (SPPS) as a building block and in the

construction of Antibody-Drug Conjugates (ADCs) as a cleavable linker.[1] This guide provides

an in-depth overview of its key physicochemical properties, a detailed protocol for melting point

determination, and a workflow diagram illustrating its application in SPPS.

Physicochemical Properties
Fmoc-Val-Ala-OH is a white to off-white solid, which may also appear as a powder or

crystalline material.[1][2][3] A comprehensive summary of its key quantitative data is presented

below.

Table 1: Summary of Physicochemical Data for Fmoc-
Val-Ala-OH

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b2816064?utm_src=pdf-interest
https://www.benchchem.com/product/b2816064?utm_src=pdf-body
https://www.benchchem.com/product/b2816064?utm_src=pdf-body
https://www-spring.ch.cam.ac.uk/publications/pdf/2019_CSR_4361.pdf
https://www.benchchem.com/product/b2816064?utm_src=pdf-body
https://www-spring.ch.cam.ac.uk/publications/pdf/2019_CSR_4361.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_Fmoc_Solid_Phase_Peptide_Synthesis_SPPS.pdf
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://www.benchchem.com/product/b2816064?utm_src=pdf-body
https://www.benchchem.com/product/b2816064?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2816064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Appearance
White to off-white

solid/powder/crystals
[1]

Melting Point 217–219 °C

Molecular Formula C₂₃H₂₆N₂O₅

Molecular Weight 410.46 g/mol

Solubility

Slightly soluble in DMF and

DMSO. Soluble in DMSO at ≥

100 mg/mL.

Storage Temperature 2–8 °C or -20 °C

Purity (Assay) ≥95%

Experimental Protocols
Determination of Melting Point via the Capillary Method
The melting point of a pure crystalline solid is a sharp, characteristic physical property used for

identification and purity assessment. A depressed and broadened melting range typically

indicates the presence of impurities. The following protocol outlines a standard procedure for

determining the melting point of Fmoc-Val-Ala-OH using a modern melting point apparatus.

Materials and Equipment:

Fmoc-Val-Ala-OH sample (finely powdered and completely dry)

Melting point apparatus (e.g., Mel-Temp or similar digital instrument)

Glass capillary tubes (sealed at one end)

Spatula

Long glass tube or PVC pipe (for packing)

Procedure:
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Sample Preparation:

Place a small amount of the Fmoc-Val-Ala-OH powder onto a clean, dry surface.

Gently jab the open end of a capillary tube into the powder pile. A small amount of solid

should enter the tube.

Invert the tube (sealed end down) and tap it gently on a hard surface to cause the solid to

fall to the bottom.

To pack the sample tightly, drop the capillary tube, sealed-end down, through a long,

narrow tube (e.g., a 1-meter glass tube) onto the benchtop. The bouncing action will

compact the powder.

Repeat until a packed column of 2-3 mm height is achieved at the bottom of the capillary

tube. Consistent sample height is crucial for reproducible results.

Instrument Setup:

Ensure the melting point apparatus is clean and calibrated.

Set the starting temperature to approximately 5-10°C below the expected melting point of

217°C.

Set the heating rate (ramp rate). For a precise measurement, a slow rate of 1-2°C per

minute is recommended.

Measurement:

Carefully insert the packed capillary tube into the sample holder of the melting point

apparatus.

Begin heating the block.

Observe the sample closely through the magnifying viewport.

Record the temperature at which the first droplet of liquid is observed. This is the start of

the melting range.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b2816064?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2816064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Continue heating and observing. Record the temperature at which the last solid particle

melts, resulting in a completely clear liquid. This is the end of the melting range (the clear

point).

Post-Measurement:

Allow the apparatus to cool significantly (at least 20°C below the melting point) before

performing another measurement.

Use a fresh sample in a new capillary tube for each subsequent trial to ensure accuracy.

Application Workflow
Fmoc-Val-Ala-OH is a key reagent in Fmoc-based Solid-Phase Peptide Synthesis (SPPS).

The Fmoc group protects the N-terminus of the dipeptide, allowing its C-terminal carboxyl

group to couple to the free amine of a growing peptide chain attached to a solid resin. The

workflow below illustrates a single cycle of peptide elongation using a generic Fmoc-amino

acid, which is directly applicable to the use of Fmoc-Val-Ala-OH.

Peptide-Resin
(Free Amine)

1. Fmoc Deprotection
(20% Piperidine in DMF)

Wash
(DMF)

Remove Fmoc group

2. Amino Acid Coupling
(Fmoc-Val-Ala-OH + Activator)

Couple to free amine

Wash
(DMF)

Couple new AA

Elongated Peptide-Resin
(Fmoc-Protected)

Repeat Cycle or
Final Cleavage
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Click to download full resolution via product page

Caption: General workflow for one cycle of Solid-Phase Peptide Synthesis (SPPS).

This cycle of deprotection, coupling, and washing is repeated with different Fmoc-protected

amino acids to assemble a peptide of the desired sequence. Fmoc-Val-Ala-OH can be

incorporated as a dipeptide unit in a single coupling step.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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